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Compound of Interest

Compound Name: 6-O-Methyl-guanine

Cat. No.: B023567

Essential Safety and Handling Guide for 6-O-Methyl-
guanine

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of
6-O-Methyl-guanine (CAS No. 20535-83-5). Adherence to these procedures is essential to
ensure personnel safety and regulatory compliance in the laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)

6-O-Methyl-guanine is a hazardous substance that requires careful handling to mitigate
exposure risks. It is classified as harmful if swallowed, in contact with skin, or inhaled, and can
cause serious skin and eye irritation or damage[1]. The required personal protective equipment
iIs mandatory for all personnel handling this compound.
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Hazard Classification

GHS Pictogram Recommended PPE

Gloves: Chemical-resistant

Acute toxicity, oral (Warning)[1] GHSO07 nitrile gloves are

recommended.[2][3]
Eye Protection: Safety glasses
o with side shields or chemical
Acute toxicity, dermal o
) GHSO07 safety goggles. A face shield is

(Warning)[1] ] ]
recommended if there is a
splash potential.[2][4]
Respiratory Protection: A
NIOSH-approved N95

Skin corrosion/irritation respirator or higher is required

_ GHSO07 _

(Warning)[1] when handling the powder
form or when engineering
controls are insufficient.[2]

) Lab Coat: A standard

Serious eye damage/eye

o GHSO05 laboratory coat should be worn

irritation (Danger)[1] ]
at all times.

Acute toxicity, inhalation

. GHSO07

(Warning)[1]

Specific target organ toxicity,

single exposure; Respiratory GHSO07

tract irritation (Warning)[1]

Physical and Chemical Properties

Property Value

Molecular Formula CeH7NsO[2][5]

Molecular Weight 165.15 g/mol [2][5]

Melting Point >300 °C[2]

Appearance Solid
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Operational Plan: Step-by-Step Handling
Procedures

This protocol outlines the essential steps for the safe handling of 6-O-Methyl-guanine from
receipt to experimental use.

Preparation

¢ Inspect Container: Upon receipt, visually inspect the container for any damage or leaks. If
compromised, do not open and follow your institution's hazardous material spill protocol.

« Don PPE: Before handling, put on all required personal protective equipment as detailed in
the table above.

o Prepare Workspace: All work with solid 6-O-Methyl-guanine should be conducted in a
certified chemical fume hood to minimize inhalation exposure. The work surface should be
covered with absorbent, disposable bench paper.

Handling

o Weighing: Carefully weigh the required amount of 6-O-Methyl-guanine in the chemical fume
hood. Use a dedicated spatula and weighing paper. Avoid creating dust.

» Dissolution: To dissolve, add the solvent to the weighed powder slowly to prevent splashing.
If necessary, cap the vial and vortex or sonicate until the solid is fully dissolved.

o Experimental Use: Keep the container sealed when not in use. Avoid direct contact with the
skin and eyes. If there is a risk of splashing, a face shield should be worn in addition to
safety goggles.

Cleanup and Storage

o Decontaminate: After handling, decontaminate all surfaces and equipment with an
appropriate solvent (e.g., 70% ethanol) and wipe down with a disposable towel.

» Dispose of Waste: Dispose of all contaminated materials as outlined in the Disposal Plan
below.
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Doff PPE: Remove PPE in the correct order to avoid cross-contamination (gloves first, then
face shield or goggles, lab coat, and finally respirator if used). Wash hands thoroughly with
soap and water after removing PPE.

Storage: Store 6-O-Methyl-guanine in a tightly sealed container in a cool, dry, and well-
ventilated area away from incompatible materials.

Disposal Plan

Proper disposal of 6-O-Methyl-guanine and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

Contaminated Solids: This includes used gloves, disposable lab coats, bench paper, pipette
tips, and any other solid materials that have come into contact with 6-O-Methyl-guanine.
Place these items in a designated, labeled hazardous waste container. The container should
be a sealable plastic bag or a rigid container lined with a bag.

Liguid Waste: Collect all aqueous and solvent-based solutions containing 6-O-Methyl-
guanine in a dedicated, sealed, and clearly labeled hazardous liquid waste container.

Disposal Procedure

All waste must be disposed of in accordance with local, state, and federal regulations. Contact

your institution's Environmental Health and Safety (EHS) department for specific guidance on

hazardous waste disposal procedures. Do not dispose of 6-O-Methyl-guanine down the drain

or in the regular trash.

Emergency Procedures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

» Skin Contact: Remove contaminated clothing and rinse the affected area thoroughly with

soap and water. Seek medical attention if irritation persists.
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« Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

» Spill: Evacuate the immediate area. Wear appropriate PPE, including respiratory protection.
For small powder spills, gently cover with a damp paper towel to avoid generating dust and
then carefully wipe up. For liquid spills, absorb with an inert material (e.g., vermiculite, sand).
Place all cleanup materials in a sealed, labeled hazardous waste container. Decontaminate
the spill area.

Signaling Pathway of Unrepaired 6-O-Methyl-
guanine

Unrepaired 6-O-Methyl-guanine lesions in DNA can trigger a cellular response pathway that
may lead to cell cycle arrest or apoptosis.[6] The primary repair mechanism is through the
enzyme O-6-methylguanine-DNA methyltransferase (MGMT).[6]
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Caption: Unrepaired 6-O-Methyl-guanine signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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